Cas no 946252-83-1 (N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-(oxolan-2-yl)methylethanediamide)

• Product Name: N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-(oxolan-2-yl)methylethanediamide
• CAS No: 946252-83-1
• MF: C₁₈H₁₉ClN₄O₃S
• MW: 406.886461496353
• CID: 5503840
• PubChem ID: 22584908
• Update Time: 2025-07-14

N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-(oxolan-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• F2780-0335
• CCG-196325
• N-[2-(3-chlorophenyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-N'-(tetrahydrofuran-2-ylmethyl)ethanediamide
• N-[2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl]-N'-[(oxolan-2-yl)methyl]ethanediamide
• 946252-83-1
• N1-(2-(3-chlorophenyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-N2-((tetrahydrofuran-2-yl)methyl)oxalamide
• AKOS021714512
• N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-(oxolan-2-yl)methylethanediamide

• Inchi： 1S/C18H19ClN4O3S/c19-11-3-1-4-12(7-11)23-16(14-9-27-10-15(14)22-23)21-18(25)17(24)20-8-13-5-2-6-26-13/h1,3-4,7,13H,2,5-6,8-10H2,(H,20,24)(H,21,25)
• InChI Key： GFKNHSKYMINZIK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)N1C(=C2CSCC2=N1)NC(C(NCC1CCCO1)=O)=O

Computed Properties

• Exact Mass: 406.0866393g/mol
• Monoisotopic Mass: 406.0866393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 111Ų

Additional information on N-2-(3-chlorophenyl)-2H,4H,6H-thieno3,4-cpyrazol-3-yl-N'-(oxolan-2-yl)methylethanediamide

Introduction to N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-N'-(oxolan-2-yl)methylethanediamide (CAS No. 946252-83-1)

N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-N'-(oxolan-2-yl)methylethanediamide, a compound with the CAS number 946252-83-1, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecule combines a thieno[3,4-cpyrazole] core with a 3-chlorophenyl substituent and an oxolan-2-yl moiety, creating a structure that holds promise for various biological applications.

The thieno[3,4-cpyrazole] scaffold is particularly noteworthy due to its structural versatility and potential for interaction with biological targets. This heterocyclic system has garnered attention in recent years for its role in the development of novel therapeutic agents. The presence of the 3-chlorophenyl group further enhances the molecule's complexity and may contribute to its binding affinity and selectivity.

In the realm of drug discovery, the oxolan-2-yl group serves as a key pharmacophore, often involved in hydrogen bonding interactions within biological macromolecules. This feature makes the compound an attractive candidate for further exploration in medicinal chemistry. The combination of these structural elements suggests that N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-N'-(oxolan-2-yl)methylethanediamide could exhibit unique pharmacological properties.

Recent studies have highlighted the importance of thieno[3,4-cpyrazole] derivatives in the development of drugs targeting various diseases. These compounds have shown promise in preclinical models for their ability to modulate key biological pathways. The specific arrangement of functional groups in N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-N'-(oxolan-2-yl)methylethanediamide may contribute to its potential as a lead compound in drug discovery.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques have been employed to ensure high yield and purity, which are crucial for subsequent biological evaluation. The structural integrity of the molecule must be maintained throughout the synthetic process to preserve its intended pharmacological activity.

Biological testing of N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-N'-(oxolan-2-yl)methylethanediamide has begun to reveal its potential therapeutic applications. Preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. These findings align with the growing interest in heterocyclic compounds as therapeutic agents.

The integration of computational methods into drug discovery has accelerated the process of identifying promising candidates like N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-N'-(oxolan-2-yl)methylethanediamide. Molecular modeling techniques have been used to predict binding interactions and optimize molecular structure for improved efficacy. These computational approaches complement traditional experimental methods and provide valuable insights into the compound's behavior.

The future development of N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-yl]-N'-(oxolan-2-yl)methylethanediamide will likely involve further optimization and characterization. Additional studies will be conducted to elucidate its mechanism of action and assess its safety profile. Collaborative efforts between synthetic chemists and biologists will be essential in translating this promising compound into a viable therapeutic option.

In conclusion, N-2-(3-chlorophenyl)-2H,4H,6H-thieno[3,4-cpyrazol-3-ylyl]-N'-(oxolananlylmethylethanediamide (CAS No. 94625283) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups and promising preclinical data make it a compelling candidate for further investigation.